4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, 6-methyl-4-oxo-

• IUPAC Name: 6-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C10H9N3O2/c1-6-3-2-4-8-12-5-7(9(11)14)10(15)13(6)8/h2-5H,1H3,(H2,11,14)
• InChI Key: SMSPYNBHUOVNRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC=C(C(=O)N12)C(=O)N
• Molecular Formula: C10H9N3O2
• DSSTOX Substance ID: DTXSID40438545
• Molecular Weight: 203.20 g/mol
• CAS RN: 32092-21-0

Description

“4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, 6-methyl-4-oxo-” is a chemical compound with the molecular formula C18H25N3O2. It has a molecular weight of 315.4 g/mol. The IUPAC name for this compound is 6-methyl-N-octyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide.

Molecular Structure Analysis

The molecular structure of “4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, 6-methyl-4-oxo-” can be represented by the canonical SMILES string: CCCCCCCCNC(=O)C1=CN=C2C=CC=C(N2C1=O)C. This representation provides a text notation for the compound’s structure.

Chemical Reactions Analysis

While specific chemical reactions involving “4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, 6-methyl-4-oxo-” are not available, there are studies on related compounds. For instance, a metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been reported.

Physical And Chemical Properties Analysis

The compound “4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, 6-methyl-4-oxo-” has several computed properties. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. It also has a rotatable bond count of 8. The topological polar surface area is 61.8 Ų.

Scientific Research Applications

Chemical Modification for Biological Properties Optimization

• A study by Ukrainets et al. (2015) focused on the chemical modification of the pyridine moiety in the pyrido[1,2-a]pyrimidine nucleus. The aim was to optimize the biological properties of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides. This modification led to increased biological activity in para-substituted derivatives (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

Gastroprotective Effect Study

• Hermecz et al. (1992) investigated the cytoprotective effects of various 4h-pyrido[1,2-a]pyrimidin-4-one derivatives. Certain compounds showed significant gastroprotective effects, suggesting potential as prophylactic agents against gastric damage caused by non-steroidal anti-inflammatory agents (Hermecz, Sipos, Vasvári-Debreczy, Gyires, & Kapui, 1992).

Analgesic Properties

• Research by Ukrainets et al. (2015) also delved into the synthesis and study of the analgesic properties of certain derivatives. This work contributed to understanding the potential of these compounds in developing new analgesics (Ukrainets, Alexeeva, Davydenko, & Grinenko, 2015).

Diuretic Properties Analysis

• A comparative analysis of the diuretic properties of alkyl-, arylalkyl-, and arylamides of 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid was conducted. This research contributes to the understanding of the structure-biological activity relationship in this domain (Ukrainets, Tugaibei, Bereznyakova, Kravchenko, & Turov, 2008).

Antimalarial Activity

• Mane et al. (2014) synthesized novel pyrido[1,2-a]pyrimidin-4-ones and evaluated their antimalarial activity. This indicates the potential of these compounds in antimalarial drug development (Mane, Mohanakrishnan, Sahal, Murumkar, Giridhar, & Yadav, 2014).

Anticancer Activity

• Santhosh Kumar et al. (2015) prepared novel pyrido[1,2-a]pyrimidine-3-carboxamide derivatives and assessed their anticancer activity. This study highlights the significance of these compounds in exploring new cancer treatments (Santhosh Kumar, Jitender Dev, Ravi Kumar, Krishna Swaroop, Poorna Chandra, Ganesh Kumar, & Narsaiah, 2015).

Antifungal Activity

• Research into the synthesis and antifungal activity of pyrido[2,3-d]pyrimidines demonstrated the potential of these compounds in antifungal medication development (Hanafy, 2011).

Antimicrobial Activity

• A study on the synthesis and antimicrobial activity of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides showed promising results against various microbial strains (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

Future Directions

The future directions for research on “4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, 6-methyl-4-oxo-” could involve further exploration of its synthesis, chemical reactions, and potential biological activities. For instance, the development of metal-free reactions for the synthesis of similar compounds and the investigation of their gastroprotective effects could be areas of interest.